Cas no 1587-06-0 (3-(2-isopropylphenyl)-1-propene)

• Product Name: 3-(2-isopropylphenyl)-1-propene
• CAS No: 1587-06-0
• MF: C₁₂H₁₆
• MW: 160.255443572998
• MDL: MFCD07775117
• CID: 1336831
• PubChem ID: 18622297
• Update Time: 2025-05-21

3-(2-isopropylphenyl)-1-propene Chemical and Physical Properties

Names and Identifiers

• 3-(2-ISOPROPYLPHENYL)-1-PROPENE
• LogP
• 1587-06-0
• 1-Allyl-2-isopropylbenzene
• all yl cumene
• 1-propan-2-yl-2-prop-2-enylbenzene
• DTXSID201267734
• 1-(prop-2-en-1-yl)-2-(propan-2-yl)benzene
• MFCD07775117
• BAA58706
• 1-(1-Methylethyl)-2-(2-propen-1-yl)benzene
• DB-203639
• AKOS006284386
• 3-(2-isopropylphenyl)-1-propene

• MDL： MFCD07775117
• Inchi： 1S/C12H16/c1-4-7-11-8-5-6-9-12(11)10(2)3/h4-6,8-10H,1,7H2,2-3H3
• InChI Key： BCAKNNKATUEICS-UHFFFAOYSA-N
• SMILES： C(C)(C)C1C=CC=CC=1CC=C

Computed Properties

• Exact Mass: 160.12500
• Monoisotopic Mass: 160.125200510g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 135
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 0.00000
• LogP: 3.53850

Additional information on 3-(2-isopropylphenyl)-1-propene

Comprehensive Analysis of 3-(2-isopropylphenyl)-1-propene (CAS No. 1587-06-0): Properties, Applications, and Industry Trends

3-(2-isopropylphenyl)-1-propene (CAS No. 1587-06-0) is an organic compound belonging to the class of aromatic alkenes. This compound features a propene group attached to a 2-isopropylphenyl moiety, making it a versatile intermediate in synthetic chemistry. Its molecular structure combines the reactivity of an alkene with the stability of an aromatic ring, enabling diverse applications in pharmaceuticals, fragrance synthesis, and material science. Researchers and industry professionals frequently search for "3-(2-isopropylphenyl)-1-propene uses" or "CAS 1587-06-0 synthesis," reflecting its growing relevance in specialized chemical processes.

The compound's physical and chemical properties are critical for its applications. With a molecular formula of C₁₂H₁₆, it exhibits a boiling point of approximately 220–230°C and a density of ~0.91 g/cm³. Its lipophilic nature and moderate volatility make it suitable for formulations requiring controlled release, such as encapsulation technologies in agrochemicals. Recent trends highlight its potential in green chemistry, as industries seek sustainable alternatives to traditional solvents. Searches like "eco-friendly aromatic alkenes" or "1587-06-0 biodegradability" underscore this shift.

In the pharmaceutical sector, 3-(2-isopropylphenyl)-1-propene serves as a precursor for nonsteroidal anti-inflammatory drugs (NSAIDs) and antiviral agents. Its ability to undergo electrophilic addition and palladium-catalyzed coupling reactions aligns with the demand for high-purity intermediates. Questions like "how to purify CAS 1587-06-0" or "is 3-(2-isopropylphenyl)-1-propene FDA-approved" are common among quality control specialists. Analytical techniques such as GC-MS and HPLC are employed to ensure compliance with ICH guidelines.

The fragrance and flavor industry leverages this compound's woody-amber notes in premium perfumes. Its structural similarity to styrene derivatives allows for customization in scent profiles, addressing the rising demand for "long-lasting fragrance compounds." Additionally, its role in polymer modification has gained traction, particularly in enhancing the thermal stability of engineering plastics. Searches for "1587-06-0 in polymers" or "heat-resistant additives" reflect this niche application.

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In summary, 3-(2-isopropylphenyl)-1-propene (CAS No. 1587-06-0) is a multifaceted compound with expanding applications across industries. Its synthesis, purification, and innovative uses continue to drive scientific and commercial interest, positioning it as a valuable asset in modern chemistry.